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Compound of Interest

Compound Name: Butyl cyanoacetate

Cat. No.: B1661982

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for n-
butyl cyanoacetate. The information is intended to equip laboratory personnel with the
knowledge necessary to work with this chemical in a safe and responsible manner, minimizing
potential risks to health and the environment.

Chemical Identification and Physical Properties

n-Butyl cyanoacetate is a colorless liquid with a sharp, irritating odor. It is primarily used as an
intermediate in chemical synthesis, including in the pharmaceutical and polymer industries.
While sharing the same molecular formula, it is important to distinguish n-butyl cyanoacetate
from its isomer, tert-butyl cyanoacetate, as their physical and toxicological properties may
differ. This guide focuses primarily on the n-butyl isomer.

Table 1: Physical and Chemical Properties of n-Butyl Cyanoacetate
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Property Value Reference
CAS Number 5459-58-5 [1]12]
Molecular Formula C7H11:NO:2 [1]
Molecular Weight 141.17 g/mol [1]
Appearance Colorless clear liquid [3]

Boiling Point 230.7 - 231.2 °C [3]

Melting Point -43 °C [4]

Flash Point 87 - 112 °C (closed cup) [1114]
Density 0.993 - 1.001 g/cm3 at 25 °C [1]14]
Solubility in Water Immiscible [3114]

Hazard Identification and Classification

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides
a standardized framework for communicating the hazards of chemical products. The
classification for n-butyl cyanoacetate can vary slightly between suppliers, but a composite
classification based on available data is presented below.

Table 2: GHS Hazard Classification for n-Butyl Cyanoacetate

Hazard Class Category Hazard Statement
o H312: Harmful in contact with
Acute Toxicity, Dermal 4 ]
skin
Acute Toxicity, Inhalation 4 H332: Harmful if inhaled
Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation

H319: Causes serious eye

irritation

Specific Target Organ Toxicity -

Single Exposure

H335: May cause respiratory
irritation

© 2025 BenchChem. All rights reserved. 2/9

Tech Support


https://www.sigmaaldrich.com/US/en/product/aldrich/245704
https://store.apolloscientific.co.uk/product/n-butyl-cyanoacetate
https://www.sigmaaldrich.com/US/en/product/aldrich/245704
https://www.sigmaaldrich.com/US/en/product/aldrich/245704
https://pim-resources.coleparmer.com/sds/20915.pdf
https://pim-resources.coleparmer.com/sds/20915.pdf
https://wap.guidechem.com/msds/5459-58-5.html
https://www.sigmaaldrich.com/US/en/product/aldrich/245704
https://wap.guidechem.com/msds/5459-58-5.html
https://www.sigmaaldrich.com/US/en/product/aldrich/245704
https://wap.guidechem.com/msds/5459-58-5.html
https://pim-resources.coleparmer.com/sds/20915.pdf
https://wap.guidechem.com/msds/5459-58-5.html
https://www.benchchem.com/product/b1661982?utm_src=pdf-body
https://www.benchchem.com/product/b1661982?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1661982?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Note: Some suppliers may not list all of these classifications. It is crucial to consult the specific
Safety Data Sheet (SDS) for the product in use.

Signal Word: Warning
Hazard Pictograms:

lwsalt text

Toxicological Data

Understanding the toxicity of a substance is fundamental to assessing its risk. The following
table summarizes the available acute toxicity data for n-butyl cyanoacetate.

Table 3: Acute Toxicity of n-Butyl Cyanoacetate

Test Species Route Value Reference
LD50 Rat Oral 4180 mg/kg [3]
LD50 Mouse Oral 6270 mg/kg [3]

LD50 (Lethal Dose, 50%) is the dose required to kill half the members of a tested population
after a specified test duration.

Experimental Protocols for Safety Assessment

The safety data presented in this guide are typically generated using standardized
experimental protocols, such as those developed by the Organisation for Economic Co-
operation and Development (OECD). These guidelines ensure that data are reliable and
comparable across different laboratories and regulatory bodies.

Brief Overview of Relevant OECD Test Guidelines:

e OECD Guideline 401 (Acute Oral Toxicity): This guideline, now largely replaced by
alternatives (TG 420, 423, and 425) to reduce animal testing, was used to determine the
LD50 value of a substance after a single oral dose. The test involves administering the
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substance to a group of rodents and observing them for a set period, typically 14 days, for
signs of toxicity and mortality.

o OECD Guideline 402 (Acute Dermal Toxicity): This test evaluates the toxicity of a substance
following a single, 24-hour dermal application. The substance is applied to a shaved area of
the skin of animals (often rabbits or rats), and the animals are observed for 14 days for signs
of local and systemic toxicity.

o OECD Guideline 404 (Acute Dermal Irritation/Corrosion): This guideline assesses the
potential of a substance to cause skin irritation or corrosion. A small amount of the substance
is applied to the skin of a test animal (usually a rabbit) for a period of up to four hours. The
site is then observed for signs of erythema (redness) and edema (swelling) at specific
intervals.

o OECD Guideline 405 (Acute Eye Irritation/Corrosion): This test is used to determine the
potential of a substance to cause eye irritation or damage. A single dose of the substance is
applied to one eye of an animal (typically a rabbit), with the other eye serving as a control.
The eyes are then examined for effects on the cornea, iris, and conjunctiva.

Safe Handling and Storage

Adherence to proper handling and storage procedures is critical to minimize exposure and
ensure a safe working environment.

Personal Protective Equipment (PPE)

A thorough risk assessment should be conducted to determine the appropriate PPE. However,
the following are generally recommended when handling n-butyl cyanoacetate:

o Eye/Face Protection: Wear chemical safety goggles or a face shield that complies with
EN166 or OSHA's 29 CFR 1910.133.

» Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and a lab coat or
other protective clothing to prevent skin contact.

o Respiratory Protection: If working in a poorly ventilated area or if there is a risk of inhaling
vapors, use a NIOSH-approved respirator with an organic vapor cartridge.
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Engineering Controls

o Work in a well-ventilated area, preferably in a chemical fume hood.

e Ensure that an eyewash station and safety shower are readily accessible.

Storage

» Store in a cool, dry, and well-ventilated area away from sources of ignition and incompatible
substances such as strong bases and oxidizing agents.[3]

o Keep containers tightly closed when not in use.

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is essential.

First Aid Measures

 Inhalation: Remove the individual to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.[3]

o Skin Contact: Immediately flush the affected area with plenty of water for at least 15 minutes
while removing contaminated clothing and shoes. Seek medical attention if irritation persists.

[3]

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[3]

 Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
and give them 2-4 cupfuls of milk or water to drink. Seek immediate medical attention.[3]

Accidental Release Measures

o Evacuate the area and ensure adequate ventilation.
e Remove all sources of ignition.

o Wear appropriate personal protective equipment.
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» Contain the spill using an inert absorbent material (e.g., vermiculite, sand, or earth).
e Collect the absorbed material into a suitable container for disposal.

e Do not allow the spilled material to enter drains or waterways.

Disposal Considerations

Dispose of waste n-butyl cyanoacetate and contaminated materials in accordance with all
applicable federal, state, and local environmental regulations. Consult with your institution's
environmental health and safety department for specific guidance.

Environmental Fate

There is limited publicly available data on the ecotoxicity and environmental fate of n-butyl
cyanoacetate. Safety data sheets often indicate that no information is available for aquatic
toxicity, persistence, and bioaccumulation.[4] However, given its immiscibility with water,
releases to aquatic environments should be avoided. Poly(butyl cyanoacrylate) is known to be
biodegradable, which is a property utilized in its application in drug delivery systems.[5]

Logical Workflow for Safe Handling

The following diagram illustrates a logical workflow for the safe handling of n-butyl
cyanoacetate, from preparation to emergency response.
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Start: Handling Butyl Cyanoacetate

1. Preparation
- Review SDS
- Risk Assessment

2. Don PPE
- Safety Goggles

- Gloves
- Lab Coat

3. Use Engineering Controls
- Fume Hood
- Good Ventilation

'

4. Chemical Handling
- Avoid contact
- Keep container closed

'

Incident Occurs?

5. Storage
- Cool, dry, ventilated area Spill Personal Exposure
- Away from incompatibles
Spill Response Administer First Aid
6. Waste Disposal P P : - Inhalation -> Fresh Air
Lo - Evacuate & Ventilate . :
- Follow institutional protocols L ; - Skin/Eye -> Flush with Water
- Absorb with inert material

- Ingestion -> Do NOT induce vomiting

Task Completed Safely Emergency Protocol Activated

Click to download full resolution via product page

Caption: Workflow for the safe handling of butyl cyanoacetate.
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This guide is intended as a resource for trained professionals. Always consult the most up-to-
date Safety Data Sheet provided by the supplier and follow all institutional and regulatory
guidelines when working with any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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